Cas no 162148-16-5 (4S-Pidotimod)

• Product Name: 4S-Pidotimod
• CAS No: 162148-16-5
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 1080151
• PubChem ID: 12150545
• Update Time: 2025-06-21

4S-Pidotimod Chemical and Physical Properties

Names and Identifiers

• Pidotimod Impurity E
• 3-L-pyroglutamyl-D-thiazolidine-4-carboxylic acid
• Pidotimod Impurity 3
• (S)-3-((S)-5-oxopyrrolidine-2-carbonyl)thiazolidine-4-carboxylic acid
• [S-(R*,R*)]-3-[(5-Oxo-2-pyrrolidinyl)carbonyl]-4-thiazolidinecarboxylic acid
• Pidotimod,(S)
• AB0016344
• 162148-16-5
• 3-L-Pyroglutamyl-(S)-thiazolidine-4-carboxylic acid
• 4S-Pidotimod
• P967H7R7VS
• WS-01016
• (4S)-3-[(2S)-5-OXOPYRROLIDINE-2-CARBONYL]-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
• (S)-3-((S)-5-Oxopyrrolidine-2-carbonyl)thiazolidine-4-carboxylicacid
• D86251
• 4-Thiazolidinecarboxylic acid, 3-[(5-oxo-2-pyrrolidinyl)carbonyl]-, [S-(R*,R*)]-
• Pidotimod, (4S,2S)-

• Inchi： 1S/C9H12N2O4S/c12-7-2-1-5(10-7)8(13)11-4-16-3-6(11)9(14)15/h5-6H,1-4H2,(H,10,12)(H,14,15)/t5-,6+/m0/s1
• InChI Key： UUTKICFRNVKFRG-NTSWFWBYSA-N
• SMILES： S1C[C@H](C(=O)O)N(C1)C([C@@H]1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: -0.7

Experimental Properties

• Density: 1.526±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 663.0±55.0 °C at 760 mmHg
• Flash Point: 354.8±31.5 °C
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

4S-Pidotimod Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 4S-Pidotimod

4S-Pidotimod (CAS No. 162148-16-5): A Comprehensive Overview

4S-Pidotimod (CAS No. 162148-16-5) is a synthetic dipeptide that has garnered significant attention in the field of immunomodulation and pharmaceutical research. This compound, also known as Pidotimod, is a derivative of the natural amino acid L-proline and has been extensively studied for its potential to enhance immune function and treat various immune-related disorders.

The chemical structure of 4S-Pidotimod is characterized by its unique dipeptide backbone, which confers it with specific biological activities. The compound is represented by the formula C₁₂H₁₉N₃O₅. Its molecular weight is 273.29 g/mol, and it exhibits good solubility in water, making it suitable for various pharmaceutical applications.

Pidotimod has been extensively investigated for its immunomodulatory properties. Recent studies have highlighted its ability to stimulate the production of cytokines, such as interferon-gamma (IFN-γ) and interleukin-12 (IL-12), which play crucial roles in the immune response. These cytokines help to activate natural killer (NK) cells and T lymphocytes, thereby enhancing the body's defense mechanisms against infections and diseases.

In addition to its immunomodulatory effects, 4S-Pidotimod has shown promise in the treatment of recurrent respiratory tract infections (RRTIs). Clinical trials have demonstrated that patients treated with Pidotimod experienced a significant reduction in the frequency and severity of RRTIs compared to those receiving placebo. This finding has significant implications for improving the quality of life for individuals who are prone to such infections.

The mechanism of action of Pidotimod involves multiple pathways. It has been shown to upregulate the expression of toll-like receptors (TLRs) on immune cells, which are essential for recognizing pathogen-associated molecular patterns (PAMPs). By enhancing TLR expression, Pidotimod helps to improve the innate immune response and prevent the onset of infections.

Pidotimod has also been studied for its potential in treating chronic obstructive pulmonary disease (COPD). Research suggests that the compound can reduce inflammation in the airways and improve lung function in COPD patients. This is particularly important given the high prevalence of COPD and the limited treatment options available.

In addition to its therapeutic applications, Pidotimod has been explored as a preventive agent in high-risk populations. For instance, it has been used to reduce the incidence of respiratory infections in children attending daycare centers and in elderly individuals living in long-term care facilities. These preventive measures have shown promising results, indicating that Pidotimod could play a valuable role in public health strategies.

The safety profile of Pidotimod is another important aspect that has been extensively evaluated. Clinical trials have consistently shown that the compound is well-tolerated, with minimal side effects. Common adverse reactions reported include mild gastrointestinal symptoms such as nausea and diarrhea, which are generally transient and do not require discontinuation of treatment.

Pidotimod is available in various formulations, including oral tablets, oral solutions, and intranasal sprays. The choice of formulation depends on the specific clinical indication and patient preferences. Oral formulations are commonly used for long-term prophylaxis, while intranasal sprays are preferred for acute treatment due to their rapid onset of action.

In conclusion, 4S-Pidotimod (CAS No. 162148-16-5) represents a promising compound with a wide range of potential applications in immunomodulation and disease prevention. Its well-documented safety profile and proven efficacy make it an attractive option for both therapeutic and preventive strategies. Ongoing research continues to explore new avenues for its use, further solidifying its position as a valuable tool in modern medicine.